(6-Bromo-4-chloro-quinazolin-2-yl)-methyl-amine

• Molecular Formula: C9H7BrClN3
• Molecular Weight: 272.53 g/mol
• IUPAC Name: 6-bromo-4-chloro-N-methylquinazolin-2-amine
• InChI: InChI=1S/C9H7BrClN3/c1-12-9-13-7-3-2-5(10)4-6(7)8(11)14-9/h2-4H,1H3,(H,12,13,14)
• InChI Key: UUXORWATDJJJKK-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC2=C(C=C(C=C2)Br)C(=N1)Cl

Description

(6-Bromo-4-chloro-quinazolin-2-yl)-methyl-amine is a useful research compound. Its molecular formula is C9H7BrClN3 and its molecular weight is 272.53 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of phosphorus oxychloride (50 mL) was added powdered 6-bromo-2-methylamino-1H-quinazolin-4-one (10.0 g, 39.4 mmol) followed by dimethyl-phenyl-amine (8 mL) and the mixture was heated to reflux under N2 atmosphere for half an hour. After cooling down, the mixture was poured onto ice and basified with aqueous NaOH solution (2 M). The precipitate was collected by filtration and purified by column to afford (6-bromo-4-chloro-quinazolin-2-yl)-methyl-amine (5 g, 18.3 mmol, 46.6%) as a yellow solid. 1H NMR (DMSO-d6): δ 8.03 (s, 1H), 7.86-7.84 (m, 2H), 7.47-7.45 (d, 1H), 2.86-2.84 (d, 3H).